4-Chloro-3-phenoxypyridine
Description
4-Chloro-3-phenoxypyridine (CAS 73406-90-3) is a halogenated pyridine derivative with the molecular formula C₁₁H₈ClNO and a molecular weight of 205.64 g/mol. Its structure features a pyridine ring substituted with a chlorine atom at position 4 and a phenoxy group at position 2. This compound serves as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of heterocyclic derivatives with bioactive properties . Synthetically, it has been reported with variable yields (3–25%) via multi-step routes involving nucleophilic aromatic substitution or coupling reactions .
Properties
Molecular Formula |
C11H8ClNO |
|---|---|
Molecular Weight |
205.64 g/mol |
IUPAC Name |
4-chloro-3-phenoxypyridine |
InChI |
InChI=1S/C11H8ClNO/c12-10-6-7-13-8-11(10)14-9-4-2-1-3-5-9/h1-8H |
InChI Key |
OAFJWUWAKXLAMQ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)OC2=C(C=CN=C2)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Analogous Compounds
The following analysis compares 4-chloro-3-phenoxypyridine with five structurally similar pyridine derivatives, focusing on molecular properties, substituent effects, and functional applications.
Table 1: Structural and Molecular Comparison
Key Differences and Substituent Effects
Halogen Position and Reactivity: The chlorine at C4 in 4-chloro-3-phenoxypyridine enhances electrophilic substitution reactivity compared to 2-chloro-4-methyl-3-nitropyridine, where chlorine at C2 directs further substitution to C5 .
Functional Group Influence: The phenoxy group in 4-chloro-3-phenoxypyridine contributes to π-stacking interactions in receptor binding, a feature absent in non-aromatic analogs like 4-chloro-3-methoxy-2-methylpyridine . Sulfonamide in 4-chloro-3-pyridinesulfonamide introduces hydrogen-bonding capacity, critical for antimicrobial activity against Gram-positive bacteria .
Synthetic Accessibility: 4-Chloro-3-phenoxypyridine has lower reported yields (3–25%) compared to analogs like 4-chloro-3-methoxy-2-methylpyridine, which can be synthesized via high-yield SNAr reactions (>70%) . The nitro group in 2-chloro-4-methyl-3-nitropyridine complicates synthesis due to explosive hazards, requiring specialized handling .
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